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Compound of Interest

Compound Name: SID 26681509 quarterhydrate

Cat. No.: B11933563

TexHnyeckuu UeHTp nogaepxku SID 26681509

Tema: NMpo6nemMbl MeNKOCEPUNHON N3MEHUMBOCTN YeTBepTbrngpata SID 26681509

[o6po noxanoBaTb B TEXHUYECKUIA LLEHTP nogaepxkn SID 26681509. 3ToT pecypc
npeAHasHavyeH Ans noMoLm uccnefosaresiaM, y4eHbIM 1 crneymannctam B ob6nacTtu
pa3paboTKn NekapcTs B yCTPaHEHUN HEMOMaZokK, CBA3aHHbIX C MeIKOCEePUNHON
N3MEHYMBOCTbLIO HaLLEero uccreayemMoro MHrmbuTopa KuHassl, Yyetseptoerngpara SID 26681509.

YacTto 3agaBaemMble Bonpochbl (FAQ)

B1: Mbl HabnogaemM 3HaunTe IbHbIE Pas3/iMynsa B CKOPOCTU PacCTBOPEHUA MeXAY Pas/INyHbIMU
naptnamm yetBeptbrugpara SID 26681509. B ueM MOXET 6bITb NpUUNHA?

O1: MenkocepuiiHasi \3MEHUYMBOCTb CKOPOCTW PACTBOPEHUSA YACTO CBA3aHa C pas/iMuymsamu B
PU3NYECKMX CBOMCTBAxX akTUBHOIO thapmaueBTuyeckoro nHrpeguenta (A®W).[1][2][3][4] Ans
yeTtBepTbrngpara SID 26681509 0CHOBHbIMU NPUYNHAMU MOTYT ObITh:

e VI3mMeHeHuns B cOCTOSAHWMM rmgpataumn: HenocnegoBaTesibHblE YC/10BUSA MPON3BOACTBA W/
XpaHeHWsi MOryT NPUBECTM K YaCTUYHOIM UM NONHOWN gerngpataunmn yetsepTbrugpara 4o
6e3B04HOIN hOpMbl NN NPEBPALLEHNIO B MOHOrngpar. PasnuuHbie rugpaTHble oopMbl YacTo
NMEIOT pasHylo pacTBOPMMOCTb.[5][6]
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e [Monmopdnam: SID 26681509 MOXET CyLeCTBOBaTb B HECKOJIbKUX KPUCTaSTINYECKNX
dhopmax (nonnumopdax), kaxkaasa n3 KOTOpbIX UMEET CBOK YHUKa/IbHYIO KPUCTa/I/TIMYECKYHO
peLueTKy 1, crnefosartesibHO, pasHble JU3nyeckmne CBOMNCTBa, BK/IOYas pacTBOPMMOCTb U
ckopocTb pacteopeHnuns.[1][2][3][4][7] Mpouecc npon3BoACTBa MOXET C/ly4YalHO NPUBECTU K
06pa3oBaHUI0 HexenaresibHoro nonumMopda.[2]

o Pasmep 1 mopdoonorus yactuy: Paznnuus B pasmepe n hopme yacTul, Mexay napTusamm
MOryT B/IMATb Ha Nnowaab NOBEPXHOCTU, AOCTYMHYH A1 pACTBOPEHUS, YTO NPUBOANT K
N3MEHEHMIO CKOPOCTW PacTBOPEHUS.

B2: OpheKTMBHOCTb HALLIEro KNETOYHOIO aHasIM3a KMHa3bl BapbUPYEeTCst OT NapTm K NapTuu.
MOXeT /i 3T0 6bITb CBSA3aHO C NPo61EMaMM PacTBOPMMOCTM?

O2: [a, 310 BeCcbMa BepOATHO. HenocTosiHHas aoPeKTUBHOCTb B KNIETOYHbIX aHa/IM3ax 4yacTo
ABMSAETCA CnefcTBMEM NpPo6em ¢ pacTBOPUMOCTLIO M BUOAOCTYMHOCTLIO coeanHeHns.[2][3][4]
Ecnn SID 26681509 He NOMHOCTbLIO pacTBOpPSieTCA B cpeae A5 aHanunia, oaktmyeckasi
KOHLeHTpaLms, KOTOPOK NofBeprarTcs K1eTkn, ByAeT HKe, Yem npeanonarasiocb, 4YTo
npuBeaeT K KaxyLieincsa 60see HU3KoN adpekTMBHOCTU. Pasnnmumsa B COCTOSHUM rugpartaunm
N1 nonnMmopdgn3me MoryT CyLLeCTBEHHO NOBMNATL HA PACTBOPUMOCTb, YTO NPUBELET K
HabngaemMoin nameHunBocTn.[3][4]

B3: Kak Ham cnepyeT xpaHutb yetBepTbrngpar SID 26681509, uTo6bl CBECTU K MUHUMYMY
N3MEHUYNBOCTL?

03: [na nogaepxaHns LenoCTHOCTU YeTBepTbrapara Mbl peKOMeHAyeM XpPaHUTb
coefuHeHne B repMeTMYHOM KOHTeliHepe npu Temnepatype 2-8°C B cpefie C KOHTPOMPYeMOli
B/T@XHOCTbIO (OTHOCUTE/TbHAsA BriaxHOCTb 30-40%). 36eraiTe LMKI0B 3aMOpaXkmnBaHus-
oTTamMBaHNA N BO3LENCTBUA BbICOKMX TEMMepaTyp WU HU3KON BNXKHOCTU, TaK Kak 3TO MOXET

NPMBECTY K Aermaparauu.

B4: Kakne aHanutunyeckme Metodbl MOryT NMOATBEPAUTL NPABU/ILHOCTL TBEPA0Ka3HOro
COCTOSsIHMA Hawel napTum SID 266815097

O4: Onsa xapaktepuctukn TeepaodasHoro coctoaHmna AP pekoMmeHAyeTca UCNosib30BaTb
KombuHaunio metooB..[5][6][8] KntoueBble MeToAbl BKIHOYAIOT:
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 [MopoLkoBas peHTreHoBcKasa andpakums (PXRD): Ans onpefeneHns KpUctTasi/inyeckom
dhopmbl 1 ngeHTUdKMKaum nonumopdmsma.[5][8]

o TepmorpasumeTpuyeckunii aHanm3 (TGA): Ana onpefeneHuns cogepxaHnsa BoAbl U OLEHKM

TepMMYecKor ctabunbHocTK rnapara.[5][6]

o ndppepeHymansHas ckaHupyowasa kanopumetpusa (DSC): Ana o6HapyXeHua pa3oBbIX
nepexofos, TakMX Kak gerngparaums uam nonmMmopHoele npespatleHns.[6][8]

PykoBoacTBa No ycTpaHeHUo Henosiaaok
NMpoGnema 1: HeoXxugaHHO HU3Kas PacTBOPUMOCTb U
N3MEHUMBOCTb CKOPOCTU pacTBOpPEHUSA

OTO PYKOBOACTBO NMOMOXET BaM ONnpenenTb NpuiunHy HN3KOW PacTBOPUMOCTN N UISMEHUNBOCTHA

MexXay napTusiMu.
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Oran 1: XapakTepucTyKa MapTuu

Mpo6nema: Hu3kas pacTBoOpMMOCTb /
M3MEHUMBOCTb CKOPOCTY PacTBOPEHUS

Mposectn anann3 PXRD, TGAun DSC
(cm. MpoTokon 1)

Heco

Y

preeTcTBne PXRD

Orar 2: AHanu3

;aHHbIX

CpaBHUTb gaHHble PXRD, TGAun DSC
C 3TUI0HHBIMYU CeLMdUKaLMAMA

ecooTBeTcTBME TGA/DSC

JaHHble PXRD nokasbiBaroT
HENpaBU/bHYIO KpUCTaINYECKYH hopMy
(He yeTBepTLIMAPAT)

[aHHble TGA/DSC nokasbiBatoT
HenpasubHOe cofepKaHne Bofbl Unn
HeoXugaHHble nepexopl

CootseTcTeue

[laHHble COOTBETCTBYIOT
3Ta/IOHHBIM cneuuuKaLmam

\

OcHoBHas npuuvHa: MonumMopdHoe
npeBpaLLeHne UK HenpasuibHas

¢hopma nocrasku.
PelueHune: 3anpocutb
3amMeHy naptum.

Oran 3: OnpeseneHue oc‘:

OCHOBHasi NpuunHa: HenpasuibHoe
cocTosHVe ruapartaumm (gervaparauus/

npespaLLeHe B MOHOTUAPAT).
Peluenue: MNposepuTb yC10BUA
XpaHeHus. 3anpocuTb 3amMeHy.

HOBHOM TPpUYUHBI U peLleHne
/

MNpo6nema He B TBEPAOGA3HOM COCTOSIHUN.
Wccneposarsb Apyrvie haktopbi:

- Pasmep vactu,
- Yuctora
= 3KcnepmmeHTa.anb|e ycnosusi

Click to download full resolution via product page

PucyHok 1. Pabouunii npouyecc ansa ycTpaHeHUsa Henosiagok ¢ pactBopmumocTbio SID 26681509.
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B Tabnuue Hmxe npuBeaeHbl rMnoTeTnyeckne gaHHble gns tpex naptuin SID 26681509,

nnncTpupyrowme TUnNMYHyro USMeH4YMBOCTD.

Maptna A Maptua B MapTtusa C
MapameTtp
(STanoHHasn) (Mpo6nemHas) (Mpo6nemHas)
Benblii . benblii
o . Cnerka KOMKoBaTblii .
BHeLwHWIA BUA, KpUCTa/l/Inyeckumin KpUCTa/I/Inyeckumin
MOPOLLOK
MOpPOLLOK NMOpPOLLOK
2.2%
lNoTepsa macchl npu
(TeopeTtuyeckas: 0.5% 4.1%
TGA (% H20)
2.15%)
CobbITne SHpoTepma npu SHAoTepma npu
OrtcyTtcTByeT

perngparaunn DSC

~95°C

~110°C

KntoueBble NUkKun

8.5°,12.3° 15.7°,

9.1°, 14.2°, 18.5°,

8.5°,12.3° 15.7°,

PXRD (26) 21.1° 22.4° 21.1°
CkopocTb
pactBopeHus (mr/n/ 15.2 4.1 9.8
MUH)
ICso B aHan3e
50 HM 250 HM 110 HM
KMHa3bI
Mpepnonaraemas YeTBepTtbrugpar MoHorngpar (Popma
BesogHasa (Popma ll)
(hopma (Popma 1)
WHTepnpeTauums:

e [lapTns B nokasbiBaeT NOTEPI0 MACChl, COOTBETCTBYIOLLYIO 6€3BOAHOIN dhopme, 1 ApYroi
npochmnb PXRD, ykasbiBarowmin Ha gpyroin nonumopd (Popma Il). 3170 06BbACHAET ee 04eHb
HM3KY0 CKOPOCTb PACTBOPEHNS 1 NIOXYH 3PEKTUBHOCTL B aHa/U3e.

 Maptus C nmeeT 6osee BbICOKOE coAepXXaHne Bofbl, COOTBETCTBYHOLLEE MOHOIUAPATY, 1
60/1ee HU3KyH CKOPOCTb PACTBOPEHUS MO CPABHEHWIO C 3Ta/IOHHOI NapTueid, XoTs ee
KpucTasiinyeckas peluetka (dopma ) Ta xe.
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MpoTtokon 1: XapakTepuctuka TBepaodasHoro coctosaHns ¢ nomowbto PXRD, TGAun DSC

o [lopowukoBas peHTreHoBckasa gudpakums (PXRD)

Mpnbop: CTaHAapTHbIN NOPOLKOBbLIN AndipakToMeTp ¢ Cu Ka nsnyyeHmem.

MoparotoBka o6pasua: AKKypaTHO noMecTuTe npuMepHo 10 Mr o6pasua Ha gepxatesb ¢
HyNeBbIM (DOHOM N OCTOPOXHO MPVKMUTE CTEKNSIHHBLIM NPEAMETHbLIM CTEK/IOM, YTOObI
o06ecrneynTb POBHYH MNOBEPXHOCTb.

HacTpoiiku cbopa gaHHbIX: CKaHupyiTe obpasey, B grnana3oHe 26 ot 5° go 40° ¢
pasmepom wara 0.02° n BpeMeHeM Ha Lwar 1 cekyHaa.

AHanmns: CpaBHuUTE MOJTy4YeHHYH0 AndpakTorpaMmmy ¢ 3Ta/IOHHOW AndbpakTorpammMmoint onis
yeTBepTbrugpata SID 26681509 (Popma ). ObpaTtnte BHUMaHUE Ha N06bIe CABUTN U
NnosiB/IEHNE HOBbIX NMUKOB, KOTOPbIE MOTYT yKa3blBaTb Ha APYryt NOAMMOPHYO Un

rmapaTHyto oopmy.

e TepmorpaBumeTpuyeckunin aHanms (TGA)

o

Mpnbop: TGA-aHannsatop, OTKa/IMGPOBaHHbI N0 TeMNepaType 1 macce.
MoarotoBka o6pasua: Baseckte 3-5 Mr o6pasua B a/iloOMUHNEBOM TUI/IE.

HacTtpolikn aHanm3a: HarpeaiiTe obpasel ot 25°C go 200°C co ckopocTbio 10°C/MuH B
aTMocdpepe aszoTta (CKOpocTb notoka 50 Ma/MuH).

AHanmna: PaccumTaiite NpoLeHT NoTepy Macchl B AuanasoHe Temneparyp,
cooTBeTcTByOWEM gernaparaunmn (06s1bHo 50°C-120°C). Ang yetBepTbrugpara SID
26681509 TeopeTnyeckas noteps Macchl coctaensaeT 2.15%.

o [ndpepeHymanvHas ckaHupyowasa kanopumetpus (DSC)

o

o

Mpn6op: DSC-aHann3aTop, 0TKa/IMOPOBaHHLI MO MHANIO.

MogrotoBka obpasua: NrepmeTnyHoO 3akpoinTte 1-3 Mr o6pasya B a/IIOMUHUEBOM TUT/IE.
[MpoKoNUTE KPbILKY, YUTOObI MO3BOMINTL Y/IETYYUTLCA BOAE.
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o HacTtpolikn aHanm3a: HarpeaiiTe obpasel, ot 25°C go 250°C co ckopocTbto 10°C/MuH B

atmocdepe asoTa.

o AHanus: Onpegenute TemnepaTypy U SHTa/IbNUIO /IOObIX TEPMUYECKMX COObITUIA. NwmTe
3HAOTEPMUYECKMNE MUKN, COOTBETCTBYIOLLME AernapaTaunm, KoTopble LO/KHbI
KoppenuposaTtb C notepeit maccol, Habnogaemon B TGA.

Mpo6nema 2: HenocTosiHHbIEe pe3y/bTaTbl B K/IETOUHbIX
aHa/IM3ax KUHasbl

DTO pyKOBOACTBO MOMOXET 0b6ecneynTb To4Hoe go3npoBaHme SID 26681509 B BoAHbIX cpepax

AN1A KNeToOYHbIX aHaJ1M30B.

SID 26681509 siBnsieTcs MHIMOGUTOPOM KnHasbl XYZ, KOTopas ABNAETCA K/H0UYEBbLIM

KOMMOHEHTOM B NyTW NposMdepaLmmn pakoBbIX K/TETOK.
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CurHa/sbHbIN My Tk MposMdepalii pakoBbIX KJIETOK

dakTop pocTta

SID 26681509

PeuenTtop

AKTUBauus WHrnéuposaHune

KnHaza XYZ

docthoprnvpoBaHmne

HwxecTosiwme 6enku
(e.g., ABC, DEF)

Mponucepauns KNETOK

Click to download full resolution via product page
PucyHok 2. SID 26681509 nHrnomnpyet kmHasy XYZ, 61okmpysa nponudeparmio KNeTok.

HenpaBnibHOE pacTBOpeHve SABNSETCS YacToi NPUYMHO N3MEHUMBOCTM B aHa/IM3ax.
CnepyiitTe aToMy NPOTOKOAY, YTOOLI 06ecneynTb NOSIHOE PacTBOpPEHME.

o [NogrotoBka: Bcerga noaresepxpainte TBepAodasHoe COCTOAHNE BaLlein napTum ¢ NOMOLLbHO
TGA nnn DSC nepepg, npUrotToB/IEHNEM CTOKOBbIX PacTBOPOB, YTOObI y6eauTbCs, YTO 3TO
npasubHaa YeTBepTbrugparHas qpopma.

e Bbi6op pacTtBopuTtens: SID 26681509 nmeeT orpaHMYeHHy0 pacTBOPMMOCTb B BOAE.
Ncnonbayiite 100% AMCO ansa npurotoBfieHUs BbICOKOKOHLEHTPUPOBAHHOIO NEPBUYHOIO
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CTOKOBOro pactsopa (Hanpumep, 10 mMM).

» [Npouenypa pacTBopeHus: a. B3BecbTe He06X0A4MMOE KO/IMYecTBO YeTBepTbrugpara SiD
26681509 B cTekNAAHHOM hbnakoHe. 6. [lobaBbTe COOTBETCTBYOLWMNIA 06beM AMCO ang
[OCTUXEHUSA LieNeBol KOHLEeHTpauuu. B. NepemelumBalite Ha BOpPTEKCE B TEYEHNE 2 MUHYT. T.
MomecTuTe hnakoH B yNbTPA3BYKOBY BaHHY Mpu KOMHaTHOW Temneparype Ha 10-15 MuHyT
ANna obneryeHnsa pactBopeHus. 4. BusyasibHO OCMOTpuUTE pacTBOp Ha Hasinume
HepacTBOPEHHbIX YacTuy,. Ecnm yactuubl ocTa/InCh, NPOLOMKaTe 06paboTKy y/1bTPa3BYKOM
ewe 10 MUHYT.

o [lpomexyTouHble pa3BefeHus: BbiNonHAWTe cepuiiHble pa3BefeHuns U3 CTOKOBOro pactesopa
AMCO B KynbTypasibHON cpefe. BaxHo: Hukorga He pasbasnsiTe 6onee yem B 100 pas 3a
O4MH Lwar, 4tobbl n3bexarb BbiNageHNa coeiHEHNA B OCaZloK. YbeanTech, YTO KOHeYHas
KOHUeHTpaums AMCO B aHasim3e He npeBbiwaeTt 0.1%, 4Tobbl n3éexarb TOKCUYHOCTUN ANA
KNETOK.

e XpaHeHue: XpaHuTe CTOKOBbIn pacteop AMCO npu -20°C B HEOGO/bLUMX aNIMKBOTaX, YTOObI
n36exarb NOBTOPHbIX LIMKI0B 3aMOpaXnsaHma-oTTansaHus. lNepen ncnonb3osBaHnem gainte
a/IMKBOTE MOJIHOCTBIO OTTasATb U NepemellanTe Ha BopTeKCe.

Cobnogas 3T NPOTOKO/Ibl U NOHUMAsA NOTEHUMasIbHOE B/IMsHUE TBepAodda3HbIX CBOUCTB,
nccnegoBatesni MOryT CMAr4YnTb NPoo6eMbl, CBA3aHHbIE C MEIKOCEPUNHON N3MEHYMBOCTbIO
yetBepTtbrugpara SID 26681509.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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